Cas no 56358-05-5 (Pentanoic acid, 5,5'-thiobis-, diethyl ester (9CI))
56358-05-5 structure
Product Name:Pentanoic acid, 5,5'-thiobis-, diethyl ester (9CI)
CAS No:56358-05-5
MF:C14H26O4S
MW:290.418843746185
CID:386378
PubChem ID:264838
Update Time:2025-04-19
Pentanoic acid, 5,5'-thiobis-, diethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5,5'-thiobis-, diethyl ester (9CI)
- ethyl 5-(5-ethoxy-5-oxopentyl)sulfanylpentanoate
- 1,9-Diethoxycarbonyl-5-thia-nonan
- 6-Thia-undecandisaeure-diaethylester
- 6-thia-undecanedioic acid diethyl ester
- AC1L6COK
- AC1Q657H
- AG-J-56772
- AR-1I4582
- Bis-(4-aethoxycarbonyl-butyl)-sulfid
- CTK1H4934
- Di-(4-ethoxycarbonyl-butyl)-sulfid
- diethyl 5,5'-sulfanediyldipentanoate
- Diethylthiodivalerat
- NCIOpen2_006520
- NSC100224
- NSC-100224
- 56358-05-5
- diethyl 5,5'-thiodivalerate
- DTXSID60295197
-
- Inchi: 1S/C14H26O4S/c1-3-17-13(15)9-5-7-11-19-12-8-6-10-14(16)18-4-2/h3-12H2,1-2H3
- InChI Key: SLXFFDVSMOOSRU-UHFFFAOYSA-N
- SMILES: S(CCCCC(=O)OCC)CCCCC(=O)OCC
Computed Properties
- Exact Mass: 290.15528
- Monoisotopic Mass: 290.155
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 14
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 77.9Ų
Experimental Properties
- Density: 1.035
- Boiling Point: 357.5°Cat760mmHg
- Flash Point: 155.8°C
- Refractive Index: 1.471
- PSA: 52.6
- LogP: 3.18640
Pentanoic acid, 5,5'-thiobis-, diethyl ester (9CI) Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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